3-Amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)propan-2-ol

• IUPAC Name: 3-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)propan-2-ol
• InChI: InChI=1S/C7H9F3N2O2/c1-4-2-12-5(14-4)6(13,3-11)7(8,9)10/h2,13H,3,11H2,1H3
• InChI Key: VONLVZZSQJSMAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(O1)C(CN)(C(F)(F)F)O
• Molecular Formula: C7H9F3N2O2
• Molecular Weight: 210.15 g/mol

Description

“3-Amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)propan-2-ol” is a chemical compound with the CAS Number: 326010-95-1. It has a molecular weight of 185.19. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C7H14F3NO/c1-4(2)3-5(11)6(12)7(8,9)10/h4-6,12H,3,11H2,1-2H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Photochemical Synthesis

One area of research involving similar compounds focuses on the photochemical synthesis of fluorinated heterocyclic compounds. For instance, a study detailed the photochemical methodology for synthesizing 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, showcasing the potential of fluorinated compounds in developing new synthetic routes and materials (Buscemi et al., 2001).

Insensitive Energetic Materials

Another significant application is in the field of insensitive energetic materials. Compounds based on a similar framework have been synthesized and characterized for their potential in energetic material applications. These materials were noted for their moderate thermal stabilities and insensitivity towards impact and friction, making them superior to conventional materials like TNT (Yu et al., 2017).

Metal Organic Frameworks for Gas/Vapor Sorption

In the development of luminescent metal-organic frameworks (MOFs) for selective gas/vapor sorption and sensing, amines play a crucial role. One study describes an amine-decorated, luminescent MOF that demonstrates selective CO2 sorption over N2 and H2 due to strong adsorbate-adsorbent interactions. This MOF was also utilized for the ultrafast and sensitive detection of 2,4,6-trinitrophenol (TNP) in water, showcasing its potential in environmental monitoring and safety applications (Das & Mandal, 2018).

Synthesis of Fluorinated Amino Acids

The compound's structural motif is useful in the synthesis of fluorinated amino acids. A study reported stereoselective syntheses of fluorinated amino acids, highlighting the importance of fluorinated compounds in developing novel amino acids with potential pharmaceutical applications (Pigza et al., 2009).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H318, H332, and H335. These codes indicate various hazards such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye damage (H318), harmful if inhaled (H332), and may cause respiratory irritation (H335).